N-({1-[2-(4-chlorophenyl)ethyl]-4-piperidinyl}methyl)-N-methyl-4,5,6,7-tetrahydro-2H-indazole-3-carboxamide

• IUPAC Name: N-[[1-[2-(4-chlorophenyl)ethyl]piperidin-4-yl]methyl]-N-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxamide
• InChI: InChI=1S/C23H31ClN4O/c1-27(23(29)22-20-4-2-3-5-21(20)25-26-22)16-18-11-14-28(15-12-18)13-10-17-6-8-19(24)9-7-17/h6-9,18H,2-5,10-16H2,1H3,(H,25,26)
• InChI Key: RURVMCMASYUQLR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCN(CC1)CCC2=CC=C(C=C2)Cl)C(=O)C3=NNC4=C3CCCC4
• Molecular Formula: C23H31ClN4O
• Molecular Weight: 415.0 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The presence of the indazole group suggests that this compound might have interesting biological properties, as indazole derivatives are known to possess various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring and the introduction of the indazole group. The exact synthesis would depend on the specific reactions used and the order in which the functional groups are introduced. Unfortunately, without specific information or literature on the synthesis of this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperidine and indazole rings would likely contribute significantly to the overall shape and properties of the molecule. The presence of the chlorophenyl group could also have a significant impact on the molecule’s properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the piperidine and indazole rings, as well as the chlorophenyl group, would likely make this compound relatively non-polar. This could affect its solubility in various solvents, its melting point, and other physical properties.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many compounds with similar structures are known to interact with various receptors in the body, which can lead to a wide range of biological effects.

Future Directions

The potential future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail. This could potentially lead to the development of new pharmaceuticals or other useful compounds.